Cas no 216393-65-6 (1-n-Butyl-4-(ethylthio)benzene)

• Product Name: 1-n-Butyl-4-(ethylthio)benzene
• CAS No: 216393-65-6
• MF: C₁₂H₁₈S
• MW: 194.336322307587
• CID: 92451
• PubChem ID: 7006653
• Update Time: 2025-10-07

1-n-Butyl-4-(ethylthio)benzene Chemical and Physical Properties

Names and Identifiers

• 1-n-Butyl-4-(ethylthio)benzene
• 4-(Ethylthio)-n-butylbenzene
• 1-butyl-4-ethylsulfanylbenzene
• 4-butyl-1-ethylthiobenzene
• DTXSID50426514
• 216393-65-6
• FT-0608144
• (4-Butylphenyl)(ethyl)sulfane

• MDL： MFCD01318116
• Inchi： 1S/C12H18S/c1-3-5-6-11-7-9-12(10-8-11)13-4-2/h7-10H,3-6H2,1-2H3
• InChI Key： KJPCRLLXIOTRAN-UHFFFAOYSA-N
• SMILES： S(CC)C1C=CC(=CC=1)CCCC

Computed Properties

• Exact Mass: 194.11300
• Monoisotopic Mass: 194.11292175g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 13
• Rotatable Bond Count: 5
• Complexity: 114
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 25.3Ų
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing

Experimental Properties

• Color/Form: colorless liquid
• Density: 0.96
• Boiling Point: 279.6°Cat760mmHg
• Flash Point: 119.8°C
• Refractive Index: 1.5374
• PSA: 25.30000
• LogP: 4.14120
• Solubility: Not determined

1-n-Butyl-4-(ethylthio)benzene Security Information

• Safety Instruction： S24/25
• Safety Term：S24/25

Additional information on 1-n-Butyl-4-(ethylthio)benzene

Professional Introduction to 1-n-Butyl-4-(ethylthio)benzene (CAS No. 216393-65-6)

1-n-Butyl-4-(ethylthio)benzene, identified by the chemical compound code CAS No. 216393-65-6, is a significant molecule in the field of organic chemistry and pharmaceutical research. This compound, featuring a butyl group and an ethylthio substituent on a benzene ring, has garnered attention due to its unique structural properties and potential applications in various scientific domains.

The molecular structure of 1-n-butyl-4-(ethylthio)benzene consists of a benzene core substituted with a butyl group at the first position and an ethylthio group at the fourth position. This arrangement imparts distinct electronic and steric characteristics to the molecule, making it a valuable candidate for further chemical investigation. The presence of both alkyl and sulfur-containing groups enhances its reactivity, enabling diverse synthetic pathways and functional modifications.

In recent years, researchers have been exploring the pharmacological potential of derivatives similar to 1-n-butyl-4-(ethylthio)benzene. The benzene ring itself is a common motif in many bioactive compounds, and modifications such as those seen in this molecule can lead to novel therapeutic agents. For instance, studies have indicated that structurally related compounds may exhibit properties relevant to neurological disorders, inflammation, and metabolic diseases. The ethylthio group, in particular, has been associated with modulating enzyme activities and receptor interactions, which are crucial for drug development.

The synthesis of 1-n-butyl-4-(ethylthio)benzene involves multi-step organic reactions that require precise control over reaction conditions. Advanced synthetic techniques, such as cross-coupling reactions and nucleophilic substitutions, are often employed to achieve the desired regioselectivity and yield. The butyl group provides a hydrophobic anchor, while the ethylthio moiety introduces polarity and potential for further derivatization. These features make it an attractive scaffold for designing molecules with tailored properties.

One of the most compelling aspects of studying compounds like 1-n-butyl-4-(ethylthio)benzene is their role in developing new drug candidates. Researchers are particularly interested in how structural modifications can influence biological activity. For example, computational modeling has shown that slight changes in the positioning or type of substituents can significantly alter binding affinity to target proteins. This knowledge is critical for optimizing lead compounds during the drug discovery process.

The pharmaceutical industry has increasingly relied on high-throughput screening methods to identify promising candidates for further development. Compounds such as 1-n-butyl-4-(ethylthio)benzene are often included in these screens due to their unique structural features. Preliminary data suggest that derivatives of this compound may exhibit inhibitory effects on certain enzymes implicated in disease pathways. Such findings underscore the importance of exploring structurally diverse molecules in the quest for new treatments.

In addition to its pharmacological relevance, 1-n-butyl-4-(ethylthio)benzene has potential applications in materials science. The combination of hydrophobic and polar groups makes it a candidate for use in liquid crystals or as a precursor for more complex polymers. These materials could find applications in electronics, coatings, or even biodegradable materials, highlighting the versatility of this class of compounds.

The study of such molecules also contributes to our fundamental understanding of organic chemistry principles. Researchers use compounds like 1-n-butyl-4-(ethylthio)benzene as models to test new synthetic strategies or to investigate reaction mechanisms. These insights not only advance the field but also provide tools for designing more efficient synthetic routes for other important chemicals.

Economic considerations also play a role in the development and utilization of compounds like 1-n-butyl-4-(ethylthio)benzene. The cost-effectiveness of synthesizing these molecules and their scalability for industrial production are critical factors. Innovations in green chemistry have led to more sustainable methods for producing these intermediates, reducing waste and energy consumption while maintaining high yields.

The regulatory landscape surrounding pharmaceutical development also impacts how compounds such as 1-n-butyl-4-(ethylthio)benzene are studied and commercialized. Compliance with Good Manufacturing Practices (GMP) ensures that synthesized materials meet stringent quality standards before being used in clinical trials or commercial products. This rigorous oversight is essential for ensuring safety and efficacy across all stages of drug development.

In conclusion, 1-n-butyl-4-(ethylthio)benzene (CAS No. 216393-65-6) represents a fascinating subject of study with broad implications across multiple scientific disciplines. Its unique structure offers opportunities for developing novel therapeutics while also serving as a valuable tool for advancing our understanding of organic chemistry principles. As research continues to uncover new applications and synthetic methodologies, this compound will undoubtedly remain at the forefront of scientific inquiry.